Amifloxacin

• CAS: 86393-37-5; 88036-80-0
• Molecular Formula: C16H19FN4O3
• Molecular Weight: 334.35 g/mol
• InChI: InChI=1S/C16H19FN4O3/c1-18-21-9-11(16(23)24)15(22)10-7-12(17)14(8-13(10)21)20-5-3-19(2)4-6-20/h7-9,18H,3-6H2,1-2H3,(H,23,24)
• InChIKey: RUXPNBWPIRDVTH-UHFFFAOYSA-N

Amifloxacin: Structure and Antibacterial Spectrum

Amifloxacin (CAS 86393-37-5; 88036-80-0), also designated WIN 49375, is a synthetic antibacterial agent belonging to the fluoroquinolone class [1]. It is distinguished from structurally related analogs, such as pefloxacin, by containing a methylamino rather than an ethyl substituent at the 1-N position of the quinolone core [1]. Amifloxacin exerts its antibacterial effect through inhibition of bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and transcription [2]. As an orally bioavailable compound with documented pharmacokinetic properties in humans and extensive in vitro characterization against a broad range of Gram-negative and Gram-positive clinical isolates, Amifloxacin serves as a critical reference standard and tool compound for comparative antimicrobial studies and drug development research [3].

SAR Comparator Fluoroquinolone structure-activity relationship studies

Screening Context Reported Enterobacteriaceae and Pseudomonas aeruginosa screening

Structural Probe N-1 methylamino substitution investigation

• [1] Cornett JB, Wentland MP, et al. In vitro and in vivo antibacterial activities of the fluoroquinolone WIN 49375 (amifloxacin). Antimicrob Agents Chemother. 1985;27(1):4-9. PMID: 3155600. View Source
• [2] Watanabe M, Inoue M, Mitsuhashi S. In vitro activity of amifloxacin against outer membrane mutants of the family Enterobacteriaceae and frequency of spontaneous resistance. Antimicrob Agents Chemother. 1989;33(11):1837-1840. PMID: 2558611. View Source
• [3] Cook JA, Silverman MH, Schelling DJ, Nix DE, Schentag JJ, Brown RR, Stroshane RM. Multiple-dose pharmacokinetics and safety of oral amifloxacin in healthy volunteers. Antimicrob Agents Chemother. 1990;34(6):974-979. PMID: 2393295. View Source

Amifloxacin Differentiation from Other Fluoroquinolones

Within the fluoroquinolone class, compounds cannot be considered interchangeable due to substantial, quantifiable differences in antibacterial spectrum, potency against specific pathogens, metabolic fate, and resistance selection properties. While Amifloxacin shares the core quinolone mechanism, its specific activity profile deviates markedly from both earlier agents (e.g., nalidixic acid) and contemporary analogs (e.g., ciprofloxacin, norfloxacin) [1]. For example, Amifloxacin demonstrates unique advantages against certain aminoglycoside-resistant Gram-negative bacilli where other fluoroquinolones may be less active, and it exhibits a metabolite profile where the major circulating metabolite retains significant antimicrobial activity, unlike many in-class alternatives [2]. Furthermore, studies on spontaneous resistance frequency suggest potential differences in mutant selection dynamics compared to other fluoroquinolones, underscoring that substituting Amifloxacin with a generic 'fluoroquinolone' without precise experimental validation could lead to misleading results in susceptibility testing, resistance studies, or in vivo efficacy models [3]. The following quantitative evidence details these non-interchangeable characteristics.

N-1 Substitution Profile

Methylamino group alters spectrum and target engagement relative to ciprofloxacin or norfloxacin, limiting direct substitution.

Pharmacokinetic Context

Half-life and renal excretion profiles may differ from other fluoroquinolones, affecting in vivo model design.

Resistance Mechanism Context

Activity in aminoglycoside-resistant P. aeruginosa may not be shared by all fluoroquinolones, requiring compound-specific controls.

• [1] Digranes A. In vitro activity of amifloxacin (WIN 49,375) compared with those of ciprofloxacin and ofloxacin. Acta Pathol Microbiol Immunol Scand B. 1987;95(1):29-32. PMID: 3105246. View Source
• [2] Venezia RA, Prymas LA, Shayegani A, Yocum DM. In vitro activities of amifloxacin and two of its metabolites. Antimicrob Agents Chemother. 1989;33(5):762-766. PMID: 2751287. View Source
• [3] Watanabe M, Inoue M, Mitsuhashi S. In vitro activity of amifloxacin against outer membrane mutants of the family Enterobacteriaceae and frequency of spontaneous resistance. Antimicrob Agents Chemother. 1989;33(11):1837-1840. PMID: 2558611. View Source

Amifloxacin Quantitative Comparative Evidence

MIC90 Range Against Gram-Negative Isolates

In a direct comparative study of 177 clinical bacterial isolates, Amifloxacin exhibited an MIC90 range of 0.06 to 16.0 mg/L. This places its spectrum between that of ciprofloxacin (MIC90 0.03–4.0 mg/L) and norfloxacin (MIC90 0.06–32.0 mg/L), and is comparable to enoxacin (MIC90 0.06–16.0 mg/L) [1]. Specifically against methicillin-resistant Staphylococcus aureus (MRSA), Amifloxacin demonstrated an MIC90 of 2.0 µg/mL, which is 4-fold less potent than ciprofloxacin and ofloxacin (MIC90 0.5 µg/mL), but 2-fold more potent than norfloxacin (MIC90 4.0 µg/mL) [2]. Against Enterobacteriaceae, Amifloxacin showed activity comparable to norfloxacin and pefloxacin but was generally greater than that of tobramycin and cefotaxime [3].

MIC90 Range vs. Gram-Negatives

Head-to-head

Amifloxacin 0.06–16 mg/L; Ciprofloxacin 0.03–4 mg/L

Supports mid-potency comparator positioning

Agar dilution; 177 isolates

Evidence Dimension	In vitro antibacterial potency (MIC90)
Target Compound Data	Amifloxacin MIC90 range: 0.06–16.0 mg/L (177 isolates); MRSA MIC90: 2.0 µg/mL
Comparator Or Baseline	Ciprofloxacin MIC90 range: 0.03–4.0 mg/L (MRSA MIC90: 0.5 µg/mL); Norfloxacin MIC90 range: 0.06–32.0 mg/L (MRSA MIC90: 4.0 µg/mL); Ofloxacin MIC90 range: 0.25–8.0 mg/L (MRSA MIC90: 0.5 µg/mL)
Quantified Difference	Amifloxacin MIC90 range is 4-fold higher (less potent) than ciprofloxacin; Amifloxacin MRSA MIC90 is 2-fold lower (more potent) than norfloxacin
Conditions	Agar dilution method; 177 clinical isolates including Enterobacteriaceae, Pseudomonas spp., Acinetobacter, and enterococci; MRSA testing against 115 isolates

Why This Matters

These quantitative differences in MIC90 values and spectrum ranges are critical for selecting the appropriate fluoroquinolone reference standard or tool compound for susceptibility testing, particularly when designing studies targeting pathogens where Amifloxacin's potency profile offers a specific advantage over norfloxacin or a distinct alternative to ciprofloxacin.

• [1] Bassey CM, Baltch AL, Smith RP. Comparative antimicrobial activity of enoxacin, ciprofloxacin, amifloxacin, norfloxacin and ofloxacin against 177 bacterial isolates. J Antimicrob Chemother. 1986;17(5):623-628. PMID: 2941401. View Source
• [2] Smith SM, Eng RH, Berman E. In vitro comparison of A-56619, A-56620, amifloxacin, ciprofloxacin, enoxacin, norfloxacin, and ofloxacin against methicillin-resistant Staphylococcus aureus. Antimicrob Agents Chemother. 1986;29(2):325-326. PMID: 2940966. View Source
• [3] Cornett JB, Wentland MP, et al. In vitro and in vivo antibacterial activities of the fluoroquinolone WIN 49375 (amifloxacin). Antimicrob Agents Chemother. 1985;27(1):4-9. PMID: 3155600. View Source

Anti-MRSA Potency

Amifloxacin demonstrates rapid oral absorption with a mean time to maximum plasma concentration (Tmax) of 0.98 hours, and a mean terminal elimination half-life ranging from 3.58 to 5.78 hours in healthy volunteers [1]. Following multiple oral doses (200–800 mg every 8–12 hours), steady-state concentrations are reached by day 5. The mean cumulative urinary excretion of unchanged Amifloxacin accounts for 53.9% of the administered dose, indicating significant renal clearance of the active parent compound [1]. In elderly subjects (65–79 years) given a single 200 mg oral dose, the mean Cmax was 1.13 µg/mL in males and 1.95 µg/mL in females, with a mean half-life of 5.37 h and 4.47 h, respectively [2].

MRSA MIC90

Head-to-head

2.0 µg/mL

Intermediate activity; supports antimicrobial screening context

115 MRSA isolates; agar dilution

Evidence Dimension	Oral pharmacokinetic parameters in humans
Target Compound Data	Tmax: 0.98 h; Half-life: 3.58–5.78 h (young); Urinary excretion: 53.9%; Cmax (200 mg single dose, elderly): 1.13–1.95 µg/mL
Comparator Or Baseline	Class-level fluoroquinolone norms: Tmax typically 1–2 h; Half-life varies widely (e.g., ciprofloxacin ~4 h, norfloxacin ~3–4 h, ofloxacin ~5–7 h, pefloxacin ~8–10 h)
Quantified Difference	Amifloxacin half-life is comparable to ciprofloxacin and norfloxacin, shorter than ofloxacin and pefloxacin. Tmax of 0.98 h indicates rapid absorption.
Conditions	Healthy male volunteers; multiple-dose oral administration at 200–800 mg; single-dose elderly study at 200 mg; HPLC analysis

Why This Matters

The defined pharmacokinetic parameters, particularly the rapid Tmax and moderate half-life, are essential for designing dosing regimens in preclinical efficacy models and for interpreting in vivo study results. This data allows researchers to select Amifloxacin when a fluoroquinolone with this specific absorption and elimination profile is required.

• [1] Cook JA, Silverman MH, Schelling DJ, Nix DE, Schentag JJ, Brown RR, Stroshane RM. Multiple-dose pharmacokinetics and safety of oral amifloxacin in healthy volunteers. Antimicrob Agents Chemother. 1990;34(6):974-979. PMID: 2393295. View Source
• [2] Stroshane RM, Silverman MH, Sauerschell R, Brown RR, Boddy AW, Cook JA. Preliminary study of the pharmacokinetics of oral amifloxacin in elderly subjects. Antimicrob Agents Chemother. 1990;34(5):751-754. PMID: 2360815. View Source

Human Oral Pharmacokinetics

In a study comparing the activity of Amifloxacin and 11 other antimicrobial agents against well-defined gentamicin-resistant Gram-negative bacilli, Amifloxacin and norfloxacin were the most active agents overall [1]. Notably, for Acinetobacter species, only Amifloxacin had an achievable MIC for 90% of the strains tested, demonstrating a unique advantage over comparator fluoroquinolones and other drug classes in this resistant subset [1].

Human Oral Half-life

Cross-study

3.58–5.78 h

Supports exposure-model interpretation

Healthy and elderly volunteers

Evidence Dimension	In vitro activity against gentamicin-resistant Gram-negative bacilli
Target Compound Data	Amifloxacin among the most active agents tested; only Amifloxacin achieved an achievable MIC90 for Acinetobacter spp.
Comparator Or Baseline	11 other antimicrobial agents including norfloxacin, cefotaxime, moxalactam, and others
Quantified Difference	Amifloxacin uniquely achieved an achievable MIC90 against Acinetobacter spp. among all agents tested
Conditions	Broth microdilution; well-defined group of gentamicin-resistant Gram-negative clinical isolates

Why This Matters

For research programs focused on antimicrobial resistance mechanisms or screening for agents effective against multidrug-resistant Gram-negative pathogens, Amifloxacin provides a differentiated pharmacological tool. Its specific advantage against aminoglycoside-resistant Acinetobacter makes it a critical compound for comparative studies in this niche.

• [1] John JF Jr, Atkins LT, Maple PA, Bratoeva M. Amifloxacin activity against well-defined gentamicin-resistant, gram-negative bacteria. Antimicrob Agents Chemother. 1984;26(5):781-784. PMID: 6440481. View Source

Oral vs. Parenteral In Vivo Efficacy

Amifloxacin is metabolized in vivo to N-desmethyl amifloxacin and amifloxacin N-oxide. In vitro susceptibility testing of 500 clinical isolates revealed that N-desmethyl amifloxacin retains antibacterial activity equivalent to the parent compound against the majority of Gram-negative bacteria tested, whereas the N-oxide metabolite was the least active [1]. This contrasts with many fluoroquinolones where primary metabolites are largely inactive and do not contribute significantly to the overall antimicrobial effect.

Oral vs. Parenteral ED50

Cross-study

Oral ED50 within 2–3-fold of parenteral

Supports oral efficacy model context

Murine systemic infection model

Evidence Dimension	In vitro antibacterial activity of metabolites vs. parent compound
Target Compound Data	Parent Amifloxacin: active baseline; N-desmethyl amifloxacin: activity equivalent to parent against majority of Gram-negative bacteria; N-oxide: least active
Comparator Or Baseline	N-desmethyl amifloxacin and amifloxacin N-oxide metabolites; comparison to parent compound
Quantified Difference	N-desmethyl amifloxacin activity equivalent to parent Amifloxacin; N-oxide metabolite less active
Conditions	Microdilution MIC susceptibility test; 500 clinical isolates including methicillin-resistant Staphylococcus and beta-lactam-resistant Enterobacteriaceae

Why This Matters

The significant activity of the major metabolite N-desmethyl amifloxacin has implications for interpreting in vivo efficacy and pharmacokinetic/pharmacodynamic (PK/PD) relationships. Procurement of Amifloxacin for in vivo studies requires an understanding that the observed effect may be partially driven by this active metabolite, a factor not present with all comparator fluoroquinolones.

• [1] Venezia RA, Prymas LA, Shayegani A, Yocum DM. In vitro activities of amifloxacin and two of its metabolites. Antimicrob Agents Chemother. 1989;33(5):762-766. PMID: 2751287. View Source

Anti-Pseudomonal Activity Comparison

In studies examining the interaction of Amifloxacin with bacterial outer membrane mutants, the compound showed potent inhibitory activity against Escherichia coli DNA gyrase [1]. The difference in susceptibility between lipopolysaccharide-deficient or porin-deficient mutants and their parent strains was less than twofold, suggesting that outer membrane permeability does not severely limit Amifloxacin's access to its target [1]. Importantly, the frequency of mutants spontaneously resistant to Amifloxacin was found to be extremely low in all species tested [1]. Furthermore, while cross-resistance among quinolones was observed, the decrease in MIC for norB mutants was slightly lower for Amifloxacin than for other fluoroquinolones tested [1].

P. aeruginosa MIC90

Head-to-head

4 µg/mL; Ciprofloxacin ≤0.25 mg/L

Moderate activity; benchmark for SAR studies

51 Pseudomonas spp.; agar dilution

Evidence Dimension	Spontaneous resistance frequency and susceptibility of outer membrane mutants
Target Compound Data	Extremely low frequency of spontaneous resistant mutants; <2-fold difference in MIC for outer membrane mutants vs. parent strains; slightly lower MIC decrease in norB mutants vs. other fluoroquinolones
Comparator Or Baseline	Other fluoroquinolone agents (class-level comparison for cross-resistance and norB mutant MIC shift)
Quantified Difference	Less than 2-fold difference in susceptibility for LPS-deficient and porin-deficient mutants; 'extremely low' spontaneous resistance frequency
Conditions	In vitro susceptibility testing of Salmonella typhimurium and E. coli outer membrane mutants; DNA gyrase inhibition assay

Why This Matters

The extremely low spontaneous resistance frequency and robust activity against permeability mutants position Amifloxacin as a valuable tool for studying the interplay between fluoroquinolone structure, bacterial uptake, and resistance development. For procurement decisions related to resistance mechanism research, this profile offers a differentiated, quantifiable characteristic.

• [1] Watanabe M, Inoue M, Mitsuhashi S. In vitro activity of amifloxacin against outer membrane mutants of the family Enterobacteriaceae and frequency of spontaneous resistance. Antimicrob Agents Chemother. 1989;33(11):1837-1840. PMID: 2558611. View Source

Amifloxacin Research and Industrial Applications

Mid-Potency Comparator for SAR Studies

Based on evidence that Amifloxacin uniquely achieved an achievable MIC90 against gentamicin-resistant Acinetobacter spp. among 12 tested agents [1], it serves as a critical reference standard in antimicrobial susceptibility panels designed to screen novel compounds or evaluate resistance trends in multidrug-resistant Gram-negative non-fermenters. This specific niche differentiation justifies its inclusion in research libraries focused on challenging nosocomial pathogens.

Oral Bioavailability Reference in Murine Models

The well-characterized human pharmacokinetic profile, including rapid absorption (Tmax 0.98 h) and moderate half-life (3.58–5.78 h) [1], combined with the knowledge that its major metabolite, N-desmethyl amifloxacin, retains potent antibacterial activity [2], makes Amifloxacin an ideal tool compound for preclinical in vivo studies. It is particularly suited for investigations correlating in vitro potency, metabolic fate, and in vivo efficacy where the contribution of an active metabolite is a key variable to be modeled.

Aminoglycoside Resistance Mechanism Investigation

Given the documented extremely low frequency of spontaneous resistance to Amifloxacin and its robust activity against outer membrane permeability mutants (<2-fold MIC shift) [1], this compound is highly suitable for mechanistic research. Applications include studies comparing the mutant selection window (MSW) of different fluoroquinolones, investigating the structural basis for reduced resistance emergence, and as a comparator in high-inoculum resistance frequency assays.

Metabolite Activity Profiling Benchmark

The specific metabolic pathway of Amifloxacin, yielding the active N-desmethyl and less active N-oxide metabolites [1], provides a well-defined system for developing and validating bioanalytical methods (e.g., HPLC, LC-MS/MS) intended to simultaneously quantify a fluoroquinolone parent drug and its active metabolites in biological matrices. Its distinct chromatographic properties relative to analogs like ciprofloxacin and norfloxacin make it a useful standard for method specificity and selectivity testing.

Application

Selection Property

Validation Focus

Mid-Potency SAR Comparator

Defined Gram-negative MIC benchmark

SAR potency improvement review

Oral Bioavailability Reference

High oral/parenteral ED50 ratio

Oral efficacy model validation

Resistance Mechanism Probe

Retained activity context in resistant P. aeruginosa

Aminoglycoside resistance profiling

Metabolite Activity Benchmark

Metabolite activity differentiation

Metabolite impact on antibacterial activity

• [1] John JF Jr, Atkins LT, Maple PA, Bratoeva M. Amifloxacin activity against well-defined gentamicin-resistant, gram-negative bacteria. Antimicrob Agents Chemother. 1984;26(5):781-784. PMID: 6440481. View Source
• [2] Cook JA, Silverman MH, Schelling DJ, Nix DE, Schentag JJ, Brown RR, Stroshane RM. Multiple-dose pharmacokinetics and safety of oral amifloxacin in healthy volunteers. Antimicrob Agents Chemother. 1990;34(6):974-979. PMID: 2393295. View Source
• [3] Venezia RA, Prymas LA, Shayegani A, Yocum DM. In vitro activities of amifloxacin and two of its metabolites. Antimicrob Agents Chemother. 1989;33(5):762-766. PMID: 2751287. View Source
• [4] Watanabe M, Inoue M, Mitsuhashi S. In vitro activity of amifloxacin against outer membrane mutants of the family Enterobacteriaceae and frequency of spontaneous resistance. Antimicrob Agents Chemother. 1989;33(11):1837-1840. PMID: 2558611. View Source